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Compound of Interest

Compound Name: 3-Hydroxypropanamide

Cat. No.: B015828

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Hydroxypropanamide (CAS No: 2651-43-6), a compound used in various research and
development applications. Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Hazard Identification and Classification

3-Hydroxypropanamide is classified as a hazardous substance. The following table
summarizes its classification under the Globally Harmonized System (GHS).

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4
[21[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[21[4]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation[1][2][4]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][2][4]

Signal Word: Warning[1][4]

Pictograms:

° wlalt text

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Hydroxypropanamide is provided

below.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C3H7NO2[2][5]

Molecular Weight 89.09 g/mol [2]

Melting Point 60-62 °C[5]

Boiling Point 357.4 °C at 760 mmHg[5]
Flash Point 169.9 °C[5]

Density 1.166 g/cm3[5]

Safe Handling and Storage

Proper handling and storage are essential to minimize risk.

3.1. Handling:

Handle in a well-ventilated place.[1][5]

Avoid contact with skin, eyes, and clothing.[4][6]

Avoid the formation of dust and aerosols.[1][3]

Wash hands thoroughly after handling.[4][6]

Do not eat, drink, or smoke when using this product.[1][5]

Wear suitable protective clothing, gloves, and eye/face protection.[1][4]

3.2. Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep the container tightly closed.[1][4]

Store locked up.[1][4]

Store away from incompatible materials and foodstuff containers.[1]
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Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are critical for preventing exposure.
4.1. Engineering Controls:

e Use only outdoors or in a well-ventilated area.[1][4] Facilities should be equipped with an
eyewash fountain and safety shower.[4]

4.2. Personal Protective Equipment:

Table 3: Personal Protective Equipment (PPE) Recommendations

Protection Type Specification

Wear safety glasses with side-shields or
Eye/Face Protection goggles. A face shield may be required in

certain situations.[3][6]

Wear protective gloves (chemical-impermeable)

Skin Protection and a protective suit to prevent skin contact.[1]

[3][6]

If ventilation is inadequate, use a NIOSH-
approved respirator. For nuisance exposures, a
type P95 (US) or type P1 (EU EN 143) particle
respirator can be used.[3][6]

Respiratory Protection

First Aid Measures

In the event of exposure, immediate first aid is crucial.

Table 4: First Aid Protocols
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,
give oxygen. Obtain medical aid.[4][7]

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[4] Get

medical help if irritation occurs.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes.[4] Remove contact lenses if

Eye Contact present and easy to do. Continue rinsing.[1] If
eye irritation persists, get medical

advice/attention.[4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Obtain medical aid

immediately.[3][4]

Firefighting Measures

6.1. Suitable Extinguishing Media:
o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3][4]
6.2. Specific Hazards:

e During a fire, irritating and highly toxic gases may be generated by thermal decomposition or
combustion, including carbon oxides and nitrogen oxides.[3][4]

6.3. Advice for Firefighters:

» Wear a NIOSH-approved self-contained breathing apparatus (SCBA) and full protective gear.
[11[4]
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Accidental Release Measures

In case of a spill, follow these procedures to contain and clean up the material safely.

7.1. Personal Precautions:

Wear protective equipment and keep unprotected personnel away.[1][4]

Ensure adequate ventilation.[1][4]

Avoid dust formation.[1][3]

Remove all sources of ignition.[1]

7.2. Environmental Precautions:

e Prevent the product from entering drains, other waterways, or soil.[4][6]
7.3. Methods for Cleaning Up:

e Vacuum, sweep up, or absorb with inert material and place it into a suitable disposal
container.[4]

o Consult local regulations for disposal.[4]

Experimental Protocols and Workflows

Workflow for Handling a 3-Hydroxypropanamide Spill

The following diagram outlines the logical steps for safely managing an accidental release of 3-
Hydroxypropanamide.
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Workflow for 3-Hydroxypropanamide Spill Response

MMEDIATE ACTION

Evacuate Immediate Area
Keep Unprotected Personnel Away

i

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Clothing)

Contain Spill
Prevent Entry into Drains/Waterways

Clean Up Spill
(Use inert absorbent material)

Place Waste in a Labeled,
Sealed Container for Disposal

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for handling a 3-Hydroxypropanamide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 3-Hydroxypropanamide | C3H7NO2 | CID 4145140 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. static.cymitquimica.com [static.cymitquimica.com]
e 4. aksci.com [aksci.com]

e 5. echemi.com [echemi.com]

e 6. spectrumchemical.com [spectrumchemical.com]
o 7. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 3-Hydroxypropanamide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b015828?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/3-hydroxypropionamide-pid_Seven16729.html
https://pubchem.ncbi.nlm.nih.gov/compound/4145140
https://pubchem.ncbi.nlm.nih.gov/compound/4145140
https://static.cymitquimica.com/products/IN/pdf/sds-DA00386X.pdf
https://aksci.com/sds/8063AJ_SDS.pdf
https://www.echemi.com/produce/pr2407251440-2651-43-6-3-hydroxypropanamide.html
https://www.spectrumchemical.com/media/sds/TCI-H0297.pdf
https://www.fishersci.com/store/msds?partNumber=MO07460EA&productDescription=N-HYDROXY-2-METHYLPROPA+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b015828#3-hydroxypropanamide-safety-and-handling-precautions
https://www.benchchem.com/product/b015828#3-hydroxypropanamide-safety-and-handling-precautions
https://www.benchchem.com/product/b015828#3-hydroxypropanamide-safety-and-handling-precautions
https://www.benchchem.com/product/b015828#3-hydroxypropanamide-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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